Cas no 7260-32-4 (Phenol, 2-ethoxy-5-nitro-)

• Product Name: Phenol, 2-ethoxy-5-nitro-
• CAS No: 7260-32-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1756882
• PubChem ID: 68483169
• Update Time: 2025-04-21

Phenol, 2-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-ethoxy-5-nitro-
• 2-ethoxy-5-nitrophenol
• OLAITAANNRHOLM-UHFFFAOYSA-N
• SCHEMBL3022006
• DB-164320
• 7260-32-4

• Inchi： 1S/C8H9NO4/c1-2-13-8-4-3-6(9(11)12)5-7(8)10/h3-5,10H,2H2,1H3
• InChI Key： OLAITAANNRHOLM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6